Cas no 848499-24-1 (4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 848499-24-1
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 2143780
• PubChem ID: 59406897
• Update Time: 2025-04-21

4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• DB-332161
• LLSZKKMBUQHZKM-UHFFFAOYSA-N
• 848499-24-1
• SCHEMBL3117191
• AKOS017531680

• Inchi： 1S/C7H8ClNO2/c1-3-5(8)4(2)9-6(3)7(10)11/h9H,1-2H3,(H,10,11)
• InChI Key： LLSZKKMBUQHZKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 173.0243562Da
• Monoisotopic Mass: 173.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų